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Compound of Interest

Compound Name: Azadirachtina

Cat. No.: B13832173

Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction
Azadirachtin is a highly complex tetranortriterpenoid isolated from the seeds of the neem tree

(Azadirachta indica).[1][2] It is renowned for its potent insecticidal and antifeedant properties,

making it a cornerstone of organic farming and a subject of interest for various pharmaceutical

applications.[1][2] Accurate and reliable quantification of Azadirachtin in raw materials, extracts,

and formulated products is crucial for quality control, dosage determination, and efficacy

studies. UV-Visible spectrophotometry offers a simple, rapid, and cost-effective method for the

estimation of Azadirachtin, making it accessible for routine analysis in most laboratory settings.

Principle
The method is based on the principle that Azadirachtin absorbs ultraviolet radiation at a specific

wavelength. According to the Beer-Lambert Law, the absorbance of a solution is directly

proportional to the concentration of the absorbing species and the path length of the light

through the solution. By measuring the absorbance of a sample solution at its wavelength of

maximum absorbance (λmax), the concentration of Azadirachtin can be determined by

comparing it against a standard calibration curve.
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Instrumentation and Materials
Instrument: Double beam UV/Visible spectrophotometer with 1 cm matched quartz cuvettes.

Apparatus: Calibrated volumetric flasks, pipettes, analytical balance, and sonicator.

Chemicals: Azadirachtin reference standard, Methanol (HPLC or Spectroscopic grade),

Ethanol, Dichloromethane, and other solvents as required.

Samples: Neem seed kernel powder, commercial formulations, or other Azadirachtin-

containing extracts.

Experimental Protocols
This section details the step-by-step procedure for the estimation of Azadirachtin.

4.1 Solvent Selection and Determination of λmax

The choice of solvent is critical as it can influence the λmax. Methanol is a commonly used

solvent.[3][4] Other solvents like ethanol and dichloromethane have also been reported.[1][5]

Protocol:

Prepare a dilute solution of Azadirachtin standard (e.g., 10 µg/mL) in the chosen solvent

(e.g., Methanol).

Use the same solvent as a blank reference.

Scan the solution in the UV range from 400 nm to 200 nm.

The wavelength at which maximum absorbance is observed is the λmax. Azadirachtin

exhibits λmax at various wavelengths depending on the solvent and purity, with common

values reported between 206 nm and 220 nm.[3][4][6] Other studies on extracts have

reported higher wavelengths.[7]

4.2 Preparation of Standard Solutions

Protocol:
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Standard Stock Solution (1000 µg/mL): Accurately weigh 100 mg of Azadirachtin reference

standard and transfer it to a 100 mL volumetric flask. Dissolve and make up the volume with

methanol. Sonicate if necessary to ensure complete dissolution.[1]

Working Standard Solution (100 µg/mL): Pipette 10 mL of the stock solution into a 100 mL

volumetric flask and dilute to the mark with methanol.[1][8]

Calibration Standards: From the working standard solution, prepare a series of dilutions to

obtain concentrations in the desired linear range (e.g., 5, 10, 15, 20, 25 µg/mL) in 10 mL

volumetric flasks using methanol.[1][3]

4.3 Construction of Calibration Curve

Protocol:

Measure the absorbance of each calibration standard at the determined λmax against the

solvent blank.

Plot a graph of absorbance (on the Y-axis) versus concentration in µg/mL (on the X-axis).

The resulting plot should be a straight line passing through the origin.

Determine the linearity by calculating the correlation coefficient (R²), which should ideally be

≥ 0.998.[9]

4.4 Sample Preparation (from Neem Seed Kernel)

Protocol:

Extraction: Accurately weigh a known quantity (e.g., 500 g) of powdered neem seed kernel.

[1]

Place the powder in a thimble and perform Soxhlet extraction using a suitable solvent like

dichloromethane for approximately 12 hours.[1]

After extraction, recover the solvent by distillation to concentrate the extract.[1]

Dry the resulting residue to obtain the crude Azadirachtin extract.[1]
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Sample Solution: Accurately weigh a known amount of the extract, dissolve it in methanol in

a volumetric flask, and filter if necessary.

Dilute the filtered solution with methanol to obtain a concentration expected to fall within the

range of the calibration curve.

4.5 Quantification of Azadirachtin in Sample

Protocol:

Measure the absorbance of the final diluted sample solution at the λmax.

Calculate the concentration of Azadirachtin in the sample solution using the regression

equation from the calibration curve (y = mx + c), where 'y' is the absorbance of the sample.

Calculate the final percentage or amount of Azadirachtin in the original sample material

considering the initial weight and dilution factors.

Data Presentation: Method Validation Parameters
The following table summarizes quantitative data from various studies on the UV

spectrophotometric estimation of Azadirachtin.
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Parameter Reported Value Solvent Reference

λmax 206 nm Methanol [3]

212 nm Methanol [4]

~217 nm Not Specified [6]

220 nm Methanol

271 nm Not Specified [10]

542 nm Distilled Water [1][8]

Linearity Range 5 - 25 µg/mL Methanol [3]

5 - 25 µg/mL Distilled Water [1]

50 - 450 µg/mL Not Specified [11][10]

Correlation Coeff. (R²) 0.998 Methanol [9]

0.999 Not Specified [12]

LOD 1.20 µg/mL Methanol [3]

LOQ 3.63 µg/mL Methanol [3]

Accuracy (Recovery) Close to 100% Dichloromethane [1][8]

100 - 111% Methanol [3]

Visualization
The following diagrams illustrate the experimental workflow for Azadirachtin estimation.
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Caption: Experimental workflow for UV spectrophotometric estimation of Azadirachtin.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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